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Introduction
The avermectins are a class of 16-membered macrocyclic lactones produced by the soil

actinomycete Streptomyces avermitilis.[1][2] First reported in 1979 by researchers at Merck

Sharp & Dohme Research Laboratories in collaboration with the Kitasato Institute, these

compounds exhibit potent anthelmintic and insecticidal properties.[2][3] The discovery of

avermectin, a milestone in parasitology, was the result of an extensive screening program of

microbial fermentation products.[4] A culture of Streptomyces avermitilis (NRRL 8165),

originally isolated from a soil sample in Japan, was found to produce a complex of eight closely

related avermectin compounds: A1a, A1b, A2a, A2b, B1a, B1b, B2a, and B2b.[4][5]

Avermectin B1, a mixture of the two most active components, Avermectin B1a (>80%) and

Avermectin B1b (<20%), has been developed commercially as the broad-spectrum

antiparasitic agent, abamectin.[6] This technical guide provides a comprehensive overview of

the discovery, fermentation, isolation, and analysis of Avermectin B1.
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Table 1: Fermentation Media Composition for
Streptomyces avermitilis
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Component Concentration (g/L) Reference

YMG Medium (for strain

maintenance)

Glucose 4.0 [7]

Yeast Extract 4.0 [7]

Malt Extract 10.0 [7]

CaCO₃ 2.0 [7]

SM2 Growth Medium (for

production)

Soluble Corn Starch 50.0 [8][9]

Yeast Extract 2.0 [9]

KCl 0.1 [8][9]

NaCl 0.5 [9]

MgSO₄·7H₂O 0.1 [8][9]

CaCO₃ 0.8 [9]

α-amylase 0.1 [9]

Fermentation Medium (for high

yield)

Corn Starch 120 [1]

Amylase 0.2 [1]

Soybean Meal 10 [1]

Yeast Powder 5 [1]

MnSO₄ 0.024 [1]

Na₂MoO₄ 0.024 [1]

CoCl₂ 0.01 [1]
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CaCO₃ 3 [1]

Table 2: Fermentation Process Parameters for
Avermectin B1 Production

Parameter Optimized Value Reference

Temperature 28-31°C [7][9]

pH 7.0-7.2 [1][7][9]

Inoculum Size 10% (v/v) [7][9]

Incubation Time 10-14 days [7][10]

Agitation 150-250 rpm [1][7]

Table 3: Avermectin B1 Production Yields
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Strain
Fermentation
Condition

Avermectin B1
Titer

Reference

S. avermitilis (initial)
Early fermentation

development
9 µg/mL [2]

S. avermitilis

(improved)

Medium modification

& strain selection
500 µg/mL [2]

S. avermitilis 41445

Batch submerged

fermentation (SM2

medium)

17 mg/L (B1b) [7][11]

S. avermitilis ATCC

31267
9-day fermentation 28 mg/L (B1a + B1b) [7]

S. avermitilis 14-12A Optimized medium 5128 mg/L (B1a) [12]

S. avermitilis A229

(industrial strain)

Engineered aveC and

precursor supply
9613 µg/mL (B1a) [12]

S. avermitilis mutant

(UV irradiated)
SM2 medium 254.14 mg/L (B1b) [9]

S. avermitilis (Solid-

state fermentation)

Optimized agro-

industrial waste
3.83 mg/gds (B1a) [10]

Table 4: Analytical HPLC Parameters for Avermectin B1
Analysis
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Parameter Value Reference

Column

C18 Hypersil ODS2 (4.6 x 250

mm, 5 µm) or Phenomenex®

Gemini C18 (150 x 4.60 mm, 5

µm)

[1][6]

Mobile Phase

Methanol:Acetonitrile:Water

(81:7:12, v/v/v) or

Acetonitrile:Methanol:Water

(53:35:12, v/v/v)

[1][6]

Flow Rate 1.0 - 1.2 mL/min [1][6]

Detection Wavelength 240 or 245 nm [1][13]

Injection Volume 10 - 20 µL [6][13]

Column Temperature 25 - 45°C [6][13]

Experimental Protocols
Fermentation of Streptomyces avermitilis
a. Strain Maintenance and Inoculum Preparation: The S. avermitilis strain is maintained on

Yeast Extract-Malt Extract-Glucose (YMG) agar slants.[8] The composition of this medium is

provided in Table 1. For inoculum preparation, a loopful of a 24-hour old culture is transferred to

a seed medium.[7] The seed culture is incubated at 28°C in a shaker until a brownish liquid is

obtained.[7]

b. Production Fermentation: The production of Avermectin B1 is carried out in a suitable

fermentation medium, such as the SM2 growth medium detailed in Table 1.[9] The fermentation

is typically conducted in shake flasks or bioreactors. The fermentation medium is inoculated

with a 10% (v/v) seed culture.[7][9] The culture is then incubated for 10 to 14 days at a

temperature of 28-31°C with agitation.[7][9][10] The pH of the medium is maintained at

approximately 7.0-7.2.[1][7][9]

Extraction and Isolation of Avermectin B1
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a. Mycelial Harvest: Since avermectins are primarily intracellular metabolites, the first step in

extraction is the separation of the mycelial biomass from the fermentation broth.[8] This is

achieved by centrifugation of the whole fermentation broth at approximately 8000 x g for 20

minutes.[8][9] The supernatant is discarded.

b. Solvent Extraction: The collected cell pellet is then extracted with an organic solvent.

Methanol is commonly used for this purpose.[1][8][9] The mycelial pellet is thoroughly mixed

with methanol to lyse the cells and dissolve the avermectins.[8][9] The mixture is then

centrifuged again to separate the cell debris, and the methanol supernatant containing the

crude avermectin extract is collected.[8][9] Alternatively, the fermentation broth can be

extracted with other organic solvents such as ethyl acetate or methylene chloride.[14][15]

c. Purification: The crude extract is concentrated to an oil.[14] This concentrate is then

subjected to further purification steps. One common method involves solvent-solvent

partitioning. For instance, the oil can be dissolved in n-hexane and then partitioned against

acetonitrile to remove lipids and other nonpolar impurities.[16] The acetonitrile phase,

containing the avermectins, is collected and concentrated.

d. Crystallization: The purified avermectin concentrate is then subjected to crystallization to

obtain Avermectin B1. This can be induced by adding a low-boiling alcohol like ethanol or

methanol to the concentrated oil at an elevated temperature (e.g., 70°C) and then cooling the

mixture.[14] The resulting crystals are collected by filtration, washed with a mixture of a

hydrocarbon and an alcohol (e.g., hexane/ethanol), and dried under vacuum.[14]

Recrystallization may be performed to achieve higher purity.[15]

Analytical Quantification of Avermectin B1
a. Sample Preparation: For quantitative analysis by HPLC, a known amount of the fermentation

broth or purified extract is dissolved in a suitable solvent, typically methanol or acetonitrile.[1]

The solution is then filtered through a 0.22 µm filter before injection into the HPLC system.

b. HPLC Analysis: Reverse-phase HPLC is the standard method for the quantification of

Avermectin B1a and B1b.[6] A C18 column is typically used with a mobile phase consisting of

a mixture of acetonitrile, methanol, and water.[1][6] Detection is performed using a UV detector

at a wavelength of 240 or 245 nm.[1][13] A summary of typical HPLC parameters is provided in

Table 4.
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c. LC-MS/MS Analysis: For more sensitive and selective detection, especially in complex

matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be employed.

[16][17] This method allows for the accurate quantification and confirmation of Avermectin B1a

and B1b at very low concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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